Cas no 131246-79-2 (cis-1,2-Dihydroperillic Acid)

• Product Name: cis-1,2-Dihydroperillic Acid
• CAS No: 131246-79-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2102869
• PubChem ID: 381256
• Update Time: 2025-10-24

cis-1,2-Dihydroperillic Acid Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 4-(1-METHYLETHENYL)-
• 131246-79-2
• GFA24679
• 4-(1-Methylethenyl)cyclohexane-1-carboxylic acid
• NSC-667674
• DTXCID00108838
• 4-prop-1-en-2-ylcyclohexane-1-carboxylic acid
• CHEMBL1966981
• 32676-16-7
• SCHEMBL8171098
• Dihydroperillic acid
• Cis-4-(prop-1-en-2-yl)cyclohexanecarboxylic acid
• 4-(1-methylethenyl)-cyclohexanecarboxylic acid
• Cyclohexanecarboxylicacid, 4-(1-methylethenyl)-
• DB-242116
• DTXSID90186347
• 4-(1-Methylethenyl)cyclohexanecarboxylic Acid;
• cis-1,2-Dihydroperillic Acid
• 4-(prop-1-en-2-yl)cyclohexanecarboxylic acid
• (1s,4s)-4-(prop-1-en-2-yl)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-(1-methylethenyl)-, cis-
• 4-Isopropenylcyclohexane carboxylic acid
• NCI60_023560
• NSC667674
• 1,2-Dihydroperillic Acid
• SCHEMBL10270904

• Inchi： 1S/C10H16O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h8-9H,1,3-6H2,2H3,(H,11,12)
• InChI Key： XZOBEDLKVOHSSH-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C(=C)C)CC1)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on cis-1,2-Dihydroperillic Acid

cis-1,2-Dihydroperillic Acid (CAS No. 131246-79-2): A Comprehensive Overview of Its Properties and Applications

cis-1,2-Dihydroperillic Acid (CAS No. 131246-79-2) is a naturally occurring monoterpenoid derivative with significant interest in the fields of flavor and fragrance chemistry, pharmaceutical research, and natural product synthesis. This compound, structurally related to perillic acid, exhibits unique chemical properties due to its cis-configuration and dihydro functionalization. Its molecular formula, C10H16O2, and distinct stereochemistry make it a valuable intermediate in organic synthesis and a subject of ongoing scientific exploration.

The growing demand for sustainable bio-based chemicals has propelled research into terpenoid derivatives like cis-1,2-Dihydroperillic Acid. In recent years, consumers and industries alike have shown increased interest in plant-derived compounds as alternatives to synthetic additives, particularly in the food and cosmetic industries. This trend aligns with global movements toward green chemistry and eco-friendly production methods, making compounds such as 131246-79-2 particularly relevant in current market discussions.

From a chemical perspective, cis-1,2-Dihydroperillic Acid demonstrates interesting stereoselective reactivity that differentiates it from its trans-isomer counterpart. The cis-configuration at the 1,2-positions influences its physical properties, including solubility and melting point, which are critical parameters for industrial applications. Researchers frequently investigate its hydrogenation behavior and ring-opening reactions, which are essential for creating value-added derivatives in fine chemical synthesis.

In pharmaceutical contexts, preliminary studies suggest that perillic acid derivatives may possess interesting biological activities, though specific research on cis-1,2-Dihydroperillic Acid remains limited compared to other terpenoids. The scientific community continues to explore its potential structure-activity relationships, particularly in comparison to similar compounds like limonene derivatives and perillyl alcohol. These investigations often focus on understanding how subtle structural modifications, such as the dihydro modification and cis-geometry, affect biological interactions.

The flavor and fragrance industry values cis-1,2-Dihydroperillic Acid for its potential as a flavor modifier or aroma precursor. Its structural similarity to compounds found in citrus and herbaceous essential oils makes it a candidate for developing natural flavor enhancers. With consumers increasingly seeking clean-label ingredients, such naturally derived compounds are gaining attention as potential alternatives to artificial additives in food products.

Analytical characterization of 131246-79-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC to confirm its stereochemical purity. The compound's chromatographic behavior and spectral fingerprints are well-documented in chemical literature, providing valuable references for quality control in commercial applications. These analytical methods are particularly important given the compound's potential use in high-value applications where purity and consistency are paramount.

From a commercial availability standpoint, cis-1,2-Dihydroperillic Acid remains a specialty chemical with limited large-scale production. Most suppliers offer it as a research-grade material, reflecting its primary use in laboratory settings rather than industrial manufacturing. However, as interest in terpene chemistry grows and applications expand, this may change in coming years. Current market trends suggest increasing demand for such chiral building blocks in asymmetric synthesis and medicinal chemistry.

Environmental considerations surrounding cis-1,2-Dihydroperillic Acid are generally positive, as it derives from renewable plant sources and shows favorable biodegradability profiles compared to many synthetic alternatives. This aspect makes it attractive for companies developing sustainable chemical solutions and aligns with corporate sustainability goals in various industries. Life cycle assessments of terpenoid-based chemicals typically show reduced environmental impact compared to petroleum-derived counterparts.

Future research directions for 131246-79-2 may include exploring its potential in catalysis, material science, and agrochemical applications. The compound's rigid bicyclic structure and functional groups offer interesting possibilities for designing new molecular architectures. Additionally, its natural origin makes it a candidate for developing bio-based polymers or green solvents, areas that are receiving significant research attention as industries seek to reduce reliance on fossil fuels.

In summary, cis-1,2-Dihydroperillic Acid (CAS No. 131246-79-2) represents an intriguing example of nature-derived chemistry with diverse potential applications. Its unique structural features, combined with growing interest in sustainable chemicals and natural products, position it as a compound worthy of further investigation across multiple scientific and industrial domains. As research continues to uncover new properties and applications for this and related terpenoids, its commercial and scientific significance will likely continue to grow in the coming years.